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Compound of Interest

Compound Name: Amberlyst(R) 15

CAS No.: 39389-20-3

Cat. No.: B1265955

Get Quote

Amberlyst® 15 is a strongly acidic, macroreticular polymeric catalyst widely used in various

chemical processes, including esterification, alkylation, and ion exchange.[1] Due to its

chemical nature, proper handling and disposal are critical to ensure laboratory safety and

environmental protection. This guide provides detailed, step-by-step procedures for the safe

disposal of Amberlyst® 15.

Essential Safety and Handling Precautions
Before beginning any disposal procedure, it is imperative to handle the waste material with

appropriate care. Adherence to safety protocols minimizes risks of exposure and accidents.

Personal Protective Equipment (PPE): Always wear suitable protective gear, including

chemical-impermeable gloves, safety goggles conforming to EN 166(EU) or NIOSH (US)

standards, and a lab coat or other protective clothing to prevent skin and eye contact.[2][3][4]

Ventilation: Handle waste Amberlyst® 15 in a well-ventilated area to avoid the inhalation of

any dust or vapors.[2][5]

Avoid Dust Formation: Take care to avoid the formation of dust and aerosols when handling

the solid resin.[2][6][7]
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Ignition Sources: Keep the material away from heat and all sources of ignition. Use non-

sparking tools to prevent fires caused by electrostatic discharge.[2][3][6]

Spill Management: In case of a spill, sweep up the material and place it into a suitable,

closed, and properly labeled container for disposal.[5][6] Do not let the chemical enter drains

or sewer systems.[2][3]

Step-by-Step Disposal Procedures
The appropriate disposal method for Amberlyst® 15 depends on whether the material is used,

contaminated, or unused, and also applies to its packaging. Chemical waste generators must

consult local, regional, and national hazardous waste regulations to ensure complete and

accurate classification and disposal.[6][7]

1. Disposal of Used or Contaminated Amberlyst® 15

Used Amberlyst® 15 should be treated as a hazardous waste and managed accordingly.

Step 1: Collection and Storage: Carefully collect the used resin and place it in a suitable,

closed, and clearly labeled container to await disposal.[2][3][5]

Step 2: Professional Disposal: Arrange for the material to be removed by a licensed chemical

destruction plant or a licensed disposal company.[2][3][8]

Step 3: Approved Disposal Methods: The recommended disposal method is controlled

incineration with flue gas scrubbing.[2][3]

Step 4: Environmental Protection: Under no circumstances should the material be

discharged into sewer systems, drains, or contaminate water, soil, or foodstuffs.[2][3]

2. Disposal of Unused (Surplus) Amberlyst® 15

For unused or non-recyclable Amberlyst® 15, the recommended approach is to offer it to a

licensed disposal company.[8] It should be disposed of as an unused product, following the

same precautions as for contaminated material.[8]

3. Disposal of Contaminated Packaging
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The packaging that has contained Amberlyst® 15 must also be decontaminated and disposed

of correctly.

Step 1: Decontamination: Containers should be triply rinsed with an appropriate solvent (or

an equivalent method).[2][3] The rinsate should be collected and treated as hazardous

waste.

Step 2: Recycling or Reconditioning: Once decontaminated, the packaging can be offered for

recycling or reconditioning.[2][3]

Step 3: Landfill Disposal: As an alternative, the packaging can be punctured to render it

unusable for other purposes and then be disposed of in a sanitary landfill, in accordance with

local regulations.[2][3]

Step 4: Incineration: For combustible packaging materials, controlled incineration with flue

gas scrubbing is also a viable disposal option.[2][3]

Safety and Physical Data Summary
While specific quantitative data for disposal is determined by local regulations, the physical

properties of Amberlyst® 15 are important for safe handling during the disposal process.

Property Data Citation

Physical State Solid, Beads [9]

Appearance
Light brown / Brown-grey /

Gray, opaque
[1][9][10]

Odor Odorless [7][9]

Autoignition Temperature 427 °C / 800.6 °F [5][6][7]

Incompatible Materials Strong oxidizing agents, Acids [7][10]

Hazardous Decomposition
Carbon monoxide, Carbon

dioxide, Sulfur oxides
[7][10]

Disposal Workflow Diagram

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.chemicalbook.com/msds/amberlyst-r-15.pdf
https://www.echemi.com/sds/amberlystr15-pid_Rock36958.html
https://www.chemicalbook.com/msds/amberlyst-r-15.pdf
https://www.echemi.com/sds/amberlystr15-pid_Rock36958.html
https://www.chemicalbook.com/msds/amberlyst-r-15.pdf
https://www.echemi.com/sds/amberlystr15-pid_Rock36958.html
https://www.chemicalbook.com/msds/amberlyst-r-15.pdf
https://www.echemi.com/sds/amberlystr15-pid_Rock36958.html
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ALFAA89079~~PDF~~MTR~~CGV4~~EN~~2025-10-28%2016:33:30~~Amberlyst%c2%ae%2015(H
https://www.dupont.com/content/dam/water/amer/us/en/water/public/documents/en/IER-AmberLyst-15DRY-PDS-45-D00927-en.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ALFAA89079~~PDF~~MTR~~CGV4~~EN~~2025-10-28%2016:33:30~~Amberlyst%c2%ae%2015(H
https://pim-resources.coleparmer.com/sds/19361.pdf
https://www.fishersci.com/store/msds?partNumber=AC202145000&productDescription=AMBERLYST+15+ION-EXCHANG+500GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ALFAA89079~~PDF~~MTR~~CGV4~~EN~~2025-10-28%2016:33:30~~Amberlyst%c2%ae%2015(H
https://pim-resources.coleparmer.com/sds/96412.pdf
https://www.fishersci.com/store/msds?partNumber=AC202155000&productDescription=AMBERLYST+15%28WET%29+ION-EX+500GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC202145000&productDescription=AMBERLYST+15+ION-EXCHANG+500GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC202145000&productDescription=AMBERLYST+15+ION-EXCHANG+500GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/19361.pdf
https://www.fishersci.com/store/msds?partNumber=AC202145000&productDescription=AMBERLYST+15+ION-EXCHANG+500GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/19361.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265955?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram outlines the decision-making process for the proper disposal of

Amberlyst® 15 and its associated waste.
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Caption: Workflow for Amberlyst® 15 Waste Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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